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Compound of Interest

Compound Name: 2-Ethoxyethyl acrylate

Cat. No.: B085583

An In-depth Technical Guide to the Health and Safety Considerations for Handling 2-
Ethoxyethyl Acrylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations
essential for the proper handling of 2-Ethoxyethyl acrylate (CAS No. 106-74-1). The

information is intended to support risk assessment and the implementation of safe laboratory
practices.

Physicochemical and Toxicological Properties

A clear understanding of the fundamental properties of 2-Ethoxyethyl acrylate is the first step
in a thorough risk assessment.

Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C7H1203 [1112]
Molecular Weight 144.17 g/mol [1][3]
Appearance Colorless liquid [1114]
Boiling Point 174 °C [1]

Melting Point -47 °C [1]

Flash Point 66 °C [1]

Density 0.983 g/mL at 20 °C [1]

Vapor Pressure 1.62 mmHg [1]
Solubility Insoluble in water [5]

Toxicological Data

The toxicological profile of 2-Ethoxyethyl acrylate indicates that it is harmful if swallowed and
IS an irritant to the skin, eyes, and respiratory system.[1]

Test Species Route Value Source(s)
LD50 (Lethal
Rat Oral 1070 mg/kg [6]
Dose, 50%)
LCLo (Lowest
published lethal Rat Inhalation 500 ppm/4h [4]

concentration)

Hazard Identification and Classification

2-Ethoxyethyl acrylate is classified as a hazardous substance. The following table
summarizes its GHS hazard statements.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.episkin.com/Scientific-References/4160
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.analytice.com/en/oecd-402-acute-dermal-toxicity/
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.benchchem.com/product/b085583?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.analytice.com/en/oecd-402-acute-dermal-toxicity/
https://www.benchchem.com/product/b085583?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Class

Hazard Statement

Source(s)

Acute toxicity, oral (Category
4)

H302: Harmful if swallowed

[1]

Skin corrosion/irritation

(Category 2)

H315: Causes skin irritation

[1]

Serious eye damage/eye
irritation (Category 2)

H319: Causes serious eye

irritation

[1]

Specific target organ toxicity,
single exposure; Respiratory
tract irritation (Category 3)

H335: May cause respiratory

irritation

[1]

Skin Sensitizer

May cause an allergic skin

reaction

[1]

Experimental Protocols

The following are summaries of standardized OECD guidelines for assessing the toxicity and
irritation potential of chemicals like 2-Ethoxyethyl acrylate.

OECD Test Guideline 402: Acute Dermal Toxicity

This guideline details a procedure to assess the acute toxic effects of a substance applied to
the skin.[1][7]

e Principle: A single dose of the test substance is applied to the shaved skin of experimental
animals (typically rabbits or rats) and covered with a porous gauze dressing for a 24-hour
exposure period.[7]

o Methodology:
o Healthy, young adult animals are acclimatized to laboratory conditions.

o The day before the test, the fur on the dorsal area of the trunk is clipped or shaved.
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o The test substance is applied uniformly over an area of at least 10% of the total body
surface area.

o The treated area is covered with a gauze patch and a non-irritating tape.

o After 24 hours, the dressing is removed, and the skin is cleansed to remove any residual
test substance.

o Animals are observed for mortality, clinical signs of toxicity, and body weight changes for
at least 14 days.

o A gross necropsy is performed on all animals at the end of the observation period.

e Endpoint: The LD50 (dermal) is determined, along with observations of toxic effects.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion

This guideline describes a procedure for the assessment of the potential of a substance to
cause skin irritation or corrosion.[6][8]

o Principle: The test substance is applied to a small area of the skin of a single animal under a
gauze patch.[6]

o Methodology:

o Asingle dose (0.5 mL for liquids) is applied to a small area (approximately 6 cm?) of
shaved skin on an albino rabbit.[6]

o The patch is applied for a 4-hour exposure period.[6]
o After exposure, the patch is removed, and the skin is washed.

o The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.

o If effects persist, observations are continued for up to 14 days to determine the reversibility
of the effects.[6]
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o Endpoint: The substance is classified as an irritant based on the severity and reversibility of
the skin reactions.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This guideline provides a method for determining the potential of a substance to cause eye
irritation or corrosion.[3][5][9][10][11]

e Principle: A single dose of the test substance is instilled into the conjunctival sac of one eye
of an experimental animal (typically an albino rabbit).[5] The untreated eye serves as a
control.

o Methodology:
o Asingle animal is used for the initial test.

o Asingle dose (0.1 mL for liquids) is instilled into the lower conjunctival sac. The eyelids are
gently held together for about one second.

o The eye is examined for ocular reactions at 1, 24, 48, and 72 hours after instillation.

o Lesions of the cornea, iris, and conjunctiva are scored according to a standardized
system.

o If no corrosive or severe irritant effect is observed, the test may be confirmed in up to two
additional animals.

o The observation period can extend up to 21 days to assess the reversibility of the effects.
[11]

e Endpoint: The substance is classified based on the severity and reversibility of the ocular
lesions.

Health and Safety Recommendations

Strict adherence to safety protocols is mandatory when handling 2-Ethoxyethyl acrylate.

Engineering Controls
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Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
vapors.[12]

Ensure safety showers and eyewash stations are readily accessible.[11]

Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.[12]

Skin Protection: Wear chemical-resistant gloves (e.g., neoprene) and a lab coat or protective
gown.[12][13]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-certified organic vapor
respirator.[14][15]

Safe Handling and Storage

Avoid all personal contact, including inhalation.[16]
Do not eat, drink, or smoke in the work area.[12]

Store in a cool, dry, well-ventilated area away from direct sunlight, heat, and ignition sources.
[12]

Keep containers tightly sealed.[12]

The effectiveness of phenolic inhibitors is dependent on the presence of oxygen; therefore,
monomers should be stored under air rather than an inert atmosphere.[1]

First Aid Measures

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[16][17]

Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water
and soap. Seek medical attention if irritation persists.[15][16]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
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medical attention from an ophthalmologist.[18]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[10]

Diagrams
Safe Handling Workflow
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Caption: A logical workflow for the safe handling of 2-Ethoxyethyl acrylate.
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Caption: Conceptual pathway for acrylate-induced skin sensitization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

